Cas no 59901-98-3 (3-Hydroxy-8,9-methylenedioxypterocarpene)

• Product Name: 3-Hydroxy-8,9-methylenedioxypterocarpene
• CAS No: 59901-98-3
• MF: C₁₆H₁₀O₅
• MW: 282.247604846954
• CID: 1080665
• PubChem ID: 14730797
• Update Time: 2025-04-20

3-Hydroxy-8,9-methylenedioxypterocarpene Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-8,9-methylenedioxypterocarpene
• 3-Hydroxy-8,9-methylenedioxy-6a,11a-dehydropterocarpan
• UNII-K2GF25XD75
• AKOS040761096
• 3-Hydroxy-8,9-methylenedioxypterocarp-6a-ene
• CS-0017692
• CHEBI:196271
• Q27896879
• HY-N1838
• Dehydromaackiain
• 59901-98-3
• 6H-(1,3)Dioxolo(5,6)benzofuro(3,2-C)(1)benzopyran-3-ol
• LMPK12070159
• FS-8649
• K2GF25XD75
• 5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-1(12),2,4(8),9,13(18),14,16-heptaen-16-ol
• 1H-(1,3)Dioxolo(5,6)benzofuro(3,2-C)(1)benzopyran-3-ol
• 6H,9H-5,8,10,12-Tetraoxabenzo[a]cyclopenta[h]fluorene-3-ol
• [ "" ]

• Inchi： 1S/C16H10O5/c17-8-1-2-9-12(3-8)18-6-11-10-4-14-15(20-7-19-14)5-13(10)21-16(9)11/h1-5,17H,6-7H2
• InChI Key： XCDMHEXDCIXKLK-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(=CC=2C2COC4C=C(C=CC=4C1=2)O)OCO3

Computed Properties

• Exact Mass: 282.05300
• Monoisotopic Mass: 282.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 530.8±50.0 °C at 760 mmHg
• Flash Point: 274.8±30.1 °C
• PSA: 61.06000
• LogP: 3.42650
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Hydroxy-8,9-methylenedioxypterocarpene Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans
• Natural Products and Extracts Plant Extracts Plant based Deguelia scandens
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether